Cas no 2171420-79-2 (2-{1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylazetidin-3-yl}propanoic acid)

• Product Name: 2-{1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylazetidin-3-yl}propanoic acid
• CAS No: 2171420-79-2
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6102568
• PubChem ID: 165528444
• Update Time: 2025-06-08

2-{1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylazetidin-3-yl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylazetidin-3-yl}propanoic acid
• 2171420-79-2
• 2-{1-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanoyl]azetidin-3-yl}propanoic acid
• EN300-1496699

• Inchi： 1S/C27H32N2O5/c1-16(2)12-24(25(30)29-13-18(14-29)17(3)26(31)32)28-27(33)34-15-23-21-10-6-4-8-19(21)20-9-5-7-11-22(20)23/h4-11,16-18,23-24H,12-15H2,1-3H3,(H,28,33)(H,31,32)/t17?,24-/m1/s1
• InChI Key： VJCNUFXWPPEMRO-FZYLFJGDSA-N
• SMILES： O=C([C@@H](CC(C)C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CC(C(C(=O)O)C)C1

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 727
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-{1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylazetidin-3-yl}propanoic acid

Recent Advances in the Study of 2-{1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylazetidin-3-yl}propanoic acid (CAS: 2171420-79-2)

The compound 2-{1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylazetidin-3-yl}propanoic acid (CAS: 2171420-79-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique azetidine and fluorenylmethyloxycarbonyl (Fmoc) protecting group, serves as a critical intermediate in peptide synthesis and drug development. Recent studies have explored its potential applications in targeted drug delivery, enzyme inhibition, and as a building block for novel therapeutic agents.

One of the key areas of research has focused on the compound's role in the synthesis of peptide-based drugs. The Fmoc group is widely used in solid-phase peptide synthesis (SPPS) due to its stability and ease of removal under mild conditions. Researchers have demonstrated that 2171420-79-2 can be efficiently incorporated into peptide chains, enabling the development of complex molecules with enhanced bioavailability and therapeutic efficacy. Recent publications highlight its use in the synthesis of antimicrobial peptides and enzyme inhibitors, showcasing its versatility in medicinal chemistry.

In addition to its applications in peptide synthesis, 2171420-79-2 has been investigated for its potential as a protease inhibitor. Proteases play a crucial role in various physiological and pathological processes, making them attractive targets for drug development. Preliminary studies suggest that derivatives of this compound exhibit inhibitory activity against specific proteases, opening new avenues for the treatment of diseases such as cancer and viral infections. Further research is needed to elucidate the mechanism of action and optimize the compound's potency and selectivity.

Another promising direction involves the use of 2171420-79-2 in the development of prodrugs. Prodrugs are biologically inactive compounds that can be metabolized into active drugs in vivo, offering advantages such as improved solubility and reduced side effects. Recent work has explored the conjugation of this compound with various therapeutic agents, demonstrating its potential to enhance drug delivery and pharmacokinetics. These findings underscore the compound's utility in addressing challenges associated with conventional drug formulations.

Despite these advancements, several challenges remain. The synthesis of 2171420-79-2 and its derivatives requires precise control over reaction conditions to ensure high yields and purity. Additionally, the compound's stability under physiological conditions and its potential toxicity profiles need further investigation. Ongoing research aims to address these issues through the development of novel synthetic routes and comprehensive preclinical evaluations.

In conclusion, 2-{1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylazetidin-3-yl}propanoic acid (CAS: 2171420-79-2) represents a valuable tool in chemical biology and medicinal chemistry. Its applications in peptide synthesis, protease inhibition, and prodrug development highlight its potential to contribute to the discovery of next-generation therapeutics. Future studies will likely focus on optimizing its properties and expanding its utility in drug design and development.